molecular formula C11H15NO5S B8445880 N-(tetrahydro-3-furanyloxy)-4-methoxy-1-benzenesulfonamide

N-(tetrahydro-3-furanyloxy)-4-methoxy-1-benzenesulfonamide

Cat. No.: B8445880
M. Wt: 273.31 g/mol
InChI Key: ABNDFEPCMGWDBP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(tetrahydro-3-furanyloxy)-4-methoxy-1-benzenesulfonamide is a useful research compound. Its molecular formula is C11H15NO5S and its molecular weight is 273.31 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H15NO5S

Molecular Weight

273.31 g/mol

IUPAC Name

4-methoxy-N-(oxolan-3-yloxy)benzenesulfonamide

InChI

InChI=1S/C11H15NO5S/c1-15-9-2-4-11(5-3-9)18(13,14)12-17-10-6-7-16-8-10/h2-5,10,12H,6-8H2,1H3

InChI Key

ABNDFEPCMGWDBP-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=C(C=C1)S(=O)(=O)NOC2CCOC2

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-(tetrahydro-3-furanyloxy)-1H-isoindole-1,3(2H)-dione (1.5 mmol, 357 mg) was combined with hydrazine (1.7 mmol, 0.053 mL) in anhydrous THF (3 mL) under nitrogen. The reaction immediately formed a white suspension and was allowed to stir at room temperature for 1 hour. The suspension was filtered directly into a flask containing 4-methoxybenzenesulfonyl chloride (1.5 mmol, 316 mg) and diisopropylethylamine (1.8 mmol, 0.320 mL) was added. After stirring at room temperature for 18 hours, the reaction was concentrated to a solid. The resulting solid was partitioned between ethyl acetate and 1N HCl, and the organic layer was separated and washed with a saturated aqueous solution of sodium bicarbonate and brine, and dried over magnesium sulfate. The crude product was concentrated to a white solid and purified by silica gel chromatography (1:1 hexanes/ethyl acetate). The purified product was then combined with ether and filtered to remove the residual phthalimide-hydrazine biproduct. The filtrate was then crystallized by adding hexanes providing 203 mg (48%) white crystals. Rf=0.2 (1:1 hexanes/ethyl acetate); H1-NMR (CDCl3): δ 7.82 (2H,d), 6.99 (2H,d), 6.85 (1H,s), 4.82-4.79 (1H,m), 3.97-3.87 (2H,m), 3.87 (3H,s), 3.83-3.70 (2H,m), 2.12-1.99 (2H,m).
Quantity
357 mg
Type
reactant
Reaction Step One
Quantity
0.053 mL
Type
reactant
Reaction Step Two
Quantity
316 mg
Type
reactant
Reaction Step Three
Quantity
0.32 mL
Type
reactant
Reaction Step Three
Name
Quantity
3 mL
Type
solvent
Reaction Step Four

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